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Cat. No.: B1208425

Get Quote

An In-Depth Technical Guide to Ethylamine Hydrobromide (CAS 593-55-5)

Executive Summary
Ethylamine hydrobromide, also known as ethylammonium bromide (EABr), is the

hydrobromide salt of ethylamine. It presents as a stable, white crystalline solid that is highly

soluble in water.[1][2] This compound serves as a crucial reagent and precursor in diverse

fields, most notably in organic synthesis and advanced materials science. Its primary function is

to act as a solid, stable, and easily handled source of the ethylammonium cation

(CH₃CH₂NH₃⁺), which can be deprotonated in situ to release ethylamine or incorporated

directly into larger molecular frameworks.[1][3] In recent years, ethylamine hydrobromide has

gained significant attention in the field of optoelectronics as a key additive or precursor in the

fabrication of perovskite-based solar cells and light-emitting diodes (LEDs), where it plays a

critical role in tuning the material's structural and photophysical properties to enhance device

efficiency and stability.[2][4] This guide provides a comprehensive overview of its properties,

synthesis, characterization, applications, and safe handling procedures, tailored for

researchers and development professionals.
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Physicochemical and Structural Properties
The utility of ethylamine hydrobromide is fundamentally derived from its distinct physical and

chemical characteristics. As an amine salt, it combines the reactivity of the ethylammonium

cation with the stability of a crystalline solid.

General and Structural Information
The compound is formed by the protonation of the primary amine, ethylamine, by hydrobromic

acid.

Identifier Value Source(s)

CAS Number 593-55-5 [5]

IUPAC Name ethanamine;hydrobromide [5]

Synonyms

Ethylammonium bromide,

EABr, Ethanamine

hydrobromide

[4]

Molecular Formula C₂H₈BrN [5]

Molecular Weight 126.00 g/mol [5]

SMILES CCN.Br [5]

InChIKey
PNZDZRMOBIIQTC-

UHFFFAOYSA-N
[5]

Physical and Thermodynamic Properties
These properties are essential for designing experimental conditions, including reaction

temperature, solvent selection, and purification methods.
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Property Value Source(s)

Appearance
White to off-white crystalline

solid or powder.
[1][2]

Melting Point 160 °C (320 °F; 433 K) [2]

Density (estimate) 1.521 g/cm³ [2]

Water Solubility
Very soluble / "almost

transparency"
[2]

Hygroscopicity
Hygroscopic; sensitive to

moisture.

Spectral and Analytical Characterization
Rigorous characterization is essential to confirm the identity and purity of ethylamine
hydrobromide before its use in sensitive applications like drug development or perovskite

fabrication.

Spectroscopic Data
¹H NMR (D₂O): The proton NMR spectrum is simple and characteristic. A triplet is expected

around δ 1.29 ppm corresponding to the methyl (-CH₃) protons, coupled to the adjacent

methylene protons. A quartet is expected around δ 3.06 ppm corresponding to the methylene

(-CH₂) protons, coupled to the adjacent methyl protons.[3][6] The amine protons (-NH₃⁺) may

appear as a broad singlet or exchange with the solvent.

¹³C NMR (D₂O): The carbon NMR spectrum will show two distinct signals. The methyl carbon

(C2) appears upfield, while the methylene carbon (C1), being directly attached to the

electron-withdrawing ammonium group, appears further downfield.[6][7]

Infrared (IR) Spectroscopy: The IR spectrum of the solid will be dominated by a very broad

and strong absorption band typically between 3200 and 2800 cm⁻¹, which is characteristic of

the N-H stretching vibrations of the ammonium salt (R-NH₃⁺).[8] C-H stretching vibrations for

the ethyl group will appear just below 3000 cm⁻¹.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.scribd.com/document/612439403/CH3NH3PbI3-xBrx-perovskite-solar-cells-via-spray-assisted-two-step-2017
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#ethylamine-hydrobromide-cas-number-593-55-5-properties
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#ethylamine-hydrobromide-cas-number-593-55-5-properties
https://m.chemicalbook.com/SpectrumEN_593-55-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_593-55-5_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_593-55-5_13CNMR.htm
https://www.docbrown.info/page06/spectra2/ethylamine-nmr13c.htm
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-v-amine-salts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control Workflow
A robust quality control (QC) process is critical. The primary goals are to confirm the

compound's identity and assess its purity, with a particular focus on halide content and the

absence of residual free amine.

Identity Confirmation

Purity Assessment

Final Decision

¹H NMR Spectroscopy

FTIR Spectroscopy

Melting Point Analysis

Pass / Fail based on
pre-defined specifications

Argentometric Titration
(for Br⁻ content, >98%)

Loss on Drying
(for water/volatiles)

Incoming Batch of
Ethylamine Hydrobromide

Click to download full resolution via product page

Caption: Quality control workflow for ethylamine hydrobromide.

Protocol: Purity Determination by Argentometric
Titration
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This method quantifies the bromide (Br⁻) content to determine the purity of the salt. It relies on

the precipitation of silver bromide (AgBr) upon titration with a standardized silver nitrate

(AgNO₃) solution.[9][10][11]

Principle (Mohr Method): Ag⁺(aq) + Br⁻(aq) → AgBr(s) (white precipitate) 2Ag⁺(aq) +

CrO₄²⁻(aq) → Ag₂CrO₄(s) (red precipitate, endpoint indicator)

Step-by-Step Methodology:

Preparation: Accurately weigh approximately 150-200 mg of ethylamine hydrobromide and

dissolve it in 50 mL of deionized water in an Erlenmeyer flask.

Indicator Addition: Add 1 mL of 5% w/v potassium chromate (K₂CrO₄) indicator solution. The

solution will turn yellow.

Titration: Titrate the sample solution with a standardized 0.1 M silver nitrate (AgNO₃) solution

while stirring continuously. A white precipitate of AgBr will form.

Endpoint Detection: The endpoint is reached upon the first appearance of a permanent

reddish-brown precipitate of silver chromate (Ag₂CrO₄), which forms after all the bromide has

precipitated.

Calculation: Use the volume and molarity of the AgNO₃ titrant to calculate the moles of

bromide, and subsequently, the purity of the original sample.

Synthesis and Purification
Ethylamine hydrobromide is typically synthesized via a straightforward acid-base

neutralization reaction. The causality is simple: the basic lone pair of electrons on the nitrogen

atom of ethylamine abstracts a proton from the strong acid, hydrobromic acid, forming a stable

ammonium salt.

Laboratory Synthesis Protocol
Reaction: CH₃CH₂NH₂ + HBr → [CH₃CH₂NH₃]⁺Br⁻

Materials & Equipment:
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Ethylamine solution (e.g., 70% in water)

Hydrobromic acid (48% aqueous solution)

Isopropanol or Acetone (for precipitation/washing)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Büchner funnel and vacuum flask

Step-by-Step Methodology:

Reaction Setup: Place a known quantity of ethylamine solution into a round-bottom flask

equipped with a magnetic stir bar. Cool the flask in an ice bath to manage the exothermic

nature of the reaction.

Acid Addition: Slowly add a stoichiometric equivalent (1:1 molar ratio) of 48% hydrobromic

acid dropwise via a dropping funnel while stirring vigorously. Maintain the internal

temperature below 20 °C.

Isolation: Once the addition is complete, remove the flask from the ice bath and allow it to stir

at room temperature for 30 minutes.

Crystallization: Concentrate the resulting solution under reduced pressure to remove most of

the water. The salt can then be precipitated by adding a less polar solvent like isopropanol or

acetone.

Purification: The crude product is purified by recrystallization, as detailed in the workflow

below.

Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold

acetone, and dry under vacuum to a constant weight.

Purification Workflow: Recrystallization
Recrystallization is the chosen method for purification because the salt's solubility is

significantly higher in hot polar solvents (like ethanol/water mixtures) than in cold ones, allowing
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for the separation of less soluble impurities and those that remain in the mother liquor upon

cooling.

Crude Ethylamine HBr
(from synthesis)

Dissolve in minimum
amount of hot solvent
(e.g., Ethanol/Water)

Hot Gravity Filtration
(to remove insoluble impurities)

Allow filtrate to
cool slowly to RT,

then chill in ice bath

Crystal Formation
(Crystallization)

Vacuum Filtration
(isolate pure crystals)

Wash crystals with
cold solvent

Mother Liquor
(contains soluble impurities)

separate

Dry under vacuum

Pure Crystalline Product
(>98% Purity)
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Click to download full resolution via product page

Caption: Workflow for the purification of ethylamine hydrobromide.

Chemical Reactivity and Applications
Role in Perovskite Optoelectronics
In the context of hybrid organic-inorganic perovskites (e.g., CH₃NH₃PbI₃), ethylammonium

bromide is used as an additive to modulate the perovskite film's properties.[2] The

incorporation of the slightly larger ethylammonium (EA⁺) cation can influence crystal growth,

passivate defects, and tune the material's bandgap.[4][12]

Causality of Improvement:

Morphology Control: EABr can delay the crystallization of the perovskite film, leading to

larger, more uniform crystal grains with fewer grain boundaries, which act as traps for charge

carriers.[2]

Defect Passivation: Uncoordinated halide ions (Br⁻) can passivate positively charged defects

at the crystal surface and grain boundaries, reducing non-radiative recombination and

improving device performance.

Structural Tuning: The incorporation of EA⁺ and Br⁻ can form 2D/3D mixed perovskite

structures, which have shown enhanced moisture stability compared to pure 3D

counterparts.[4]

Protocol: EABr as an Additive in Perovskite Solar Cell
Fabrication
This protocol is a representative example based on published methodologies for fabricating

perovskite films.[12]

Step-by-Step Methodology:

Substrate Preparation: Pre-patterned FTO (Fluorine-doped Tin Oxide) glass substrates are

sequentially cleaned by sonication in deionized water, acetone, and isopropanol.
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Electron Transport Layer (ETL) Deposition: A compact layer of TiO₂ is deposited onto the

FTO substrate, typically via spin-coating, followed by sintering at high temperature (e.g., 550

°C).

Perovskite Precursor Solution: Prepare the primary perovskite solution (e.g., by dissolving

CH₃NH₃I and PbCl₂ in DMF). To this solution, add a specific molar percentage of

Ethylamine Hydrobromide (e.g., 5-30 mol%).

Perovskite Film Deposition: Spin-coat the precursor solution containing EABr onto the TiO₂

layer inside a controlled environment (e.g., a nitrogen-filled glovebox). An air-blowing step

during spinning can assist in creating a uniform film.[12]

Annealing: Anneal the substrate at a specific temperature (e.g., 100-190 °C) to promote full

crystallization of the perovskite film.[12]

Hole Transport Layer (HTL) & Electrode Deposition: Sequentially deposit the HTL (e.g.,

Spiro-OMeTAD) and a top metal electrode (e.g., Gold) to complete the device structure.

Safety, Handling, and Storage
Proper handling and storage are imperative to ensure user safety and maintain the integrity of

the compound.

Toxicological Profile and Hazards
Ethylamine hydrobromide is classified as a skin and eye irritant.[5] All contact should be

minimized through appropriate personal protective equipment.

Hazard Class GHS Statement
Precautionary
Codes

Source(s)

Skin Irritation
H315: Causes skin

irritation
P280, P302+P352 [5]

Eye Irritation
H319: Causes serious

eye irritation

P280,

P305+P351+P338
[5]
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Recommended Handling and Storage Procedures
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields.

Handling: Avoid creating dust. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Due to its

hygroscopic nature, it is best stored under an inert atmosphere (e.g., nitrogen or argon).

Keep away from incompatible materials such as strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scribd.com [scribd.com]

2. ETHYLAMINE HYDROBROMIDE | 593-55-5 [chemicalbook.com]

3. ETHYLAMINE HYDROBROMIDE(593-55-5) 1H NMR [m.chemicalbook.com]

4. ossila.com [ossila.com]

5. Ethanamine, hydrobromide (1:1) | C2H8BrN | CID 68974 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. ETHYLAMINE HYDROBROMIDE(593-55-5) 13C NMR spectrum [chemicalbook.com]

7. 13C nmr spectrum of ethylamine C2H7N CH3CH2NH2 analysis of chemical shifts ppm
interpretation of C-13 chemical shifts ppm of ethanamine C13 13-C nmr doc brown's
advanced organic chemistry revision notes [docbrown.info]

8. spectroscopyonline.com [spectroscopyonline.com]

9. acikders.ankara.edu.tr [acikders.ankara.edu.tr]

10. echemi.com [echemi.com]

11. chemistry.stackexchange.com [chemistry.stackexchange.com]

12. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Ethylamine hydrobromide CAS number 593-55-5
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208425/docs#ethylamine-hydrobromide-cas-
number-593-55-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1208425?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scribd.com/document/612439403/CH3NH3PbI3-xBrx-perovskite-solar-cells-via-spray-assisted-two-step-2017
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://m.chemicalbook.com/SpectrumEN_593-55-5_1HNMR.htm
https://www.ossila.com/products/ethylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://www.chemicalbook.com/SpectrumEN_593-55-5_13CNMR.htm
https://www.docbrown.info/page06/spectra2/ethylamine-nmr13c.htm
https://www.docbrown.info/page06/spectra2/ethylamine-nmr13c.htm
https://www.docbrown.info/page06/spectra2/ethylamine-nmr13c.htm
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-v-amine-salts
https://acikders.ankara.edu.tr/pluginfile.php/134969/mod_resource/content/0/8th%20Week%20Argentometric%20Titrations.pdf
https://www.echemi.com/community/what-are-some-example-of-the-use-of-argentometric-titration_mjart2204088868_48.html
https://chemistry.stackexchange.com/questions/101539/what-are-some-example-of-the-use-of-argentometric-titration
https://www.mdpi.com/2304-6732/9/11/791
https://www.benchchem.com/product/b1208425/docs#ethylamine-hydrobromide-cas-number-593-55-5-properties
https://www.benchchem.com/product/b1208425/docs#ethylamine-hydrobromide-cas-number-593-55-5-properties
https://www.benchchem.com/product/b1208425/docs#ethylamine-hydrobromide-cas-number-593-55-5-properties
https://www.benchchem.com/product/b1208425/docs#ethylamine-hydrobromide-cas-number-593-55-5-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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